[1-(4-Fluorobenzyl)-3-oxo-2-piperazinyl]acetic acid

• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid
• InChI: InChI=1S/C13H15FN2O3/c14-10-3-1-9(2-4-10)8-16-6-5-15-13(19)11(16)7-12(17)18/h1-4,11H,5-8H2,(H,15,19)(H,17,18)
• InChI Key: SCEUAHLNMWSZJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)O)CC2=CC=C(C=C2)F
• Molecular Formula: C13H15FN2O3
• Molecular Weight: 266.27 g/mol
• CAS No.: 1033600-10-0

Description

Molecular Structure Analysis

The molecular structure of a compound can be represented by its SMILES string or InChI key. For example, a similar compound, “[1-(2-Fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]acetic acid”, has the SMILES string O=C1C(CC(O)=O)N(CCNC1)CC(C=C2)=C(F)C=C2OC and InChI key FKIOCWZSJAWPHJ-UHFFFAOYSA-N.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular formula, molecular weight, and other related parameters. For instance, a similar compound, “[1-(2-Fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]acetic acid”, has a molecular formula of C14H17FN2O4 and a molecular weight of 296.29.

Scientific Research Applications

Novel Antimycobacterial Agents

Research has led to the development of novel 2-[3-(4-bromo-2-fluorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid hydrazones synthesized from phthalic anhydride. These compounds have shown significant in vitro and in vivo activities against various mycobacterial species and Mycobacterium tuberculosis (MTB) isocitrate lyase (ICL) enzyme. Among these, a compound identified as N'1-[(4-nitrophenyl)methylene]-2-[3-(4-bromo-2-fluorobenzyl)-4-oxo-1,2,3,4-tetrahydro-1-phthalazinyl]ethanohydrazide was found to be the most active, showcasing potent antimycobacterial properties with minimal toxicity to Vero cell lines (D. Sriram, P. Yogeeswari, P. Senthilkumar, S. Dewakar, N. Rohit, B. Debjani, Pritesh Bhat, B. Veugopal, V. Pavan, H. M. Thimmappa, 2009).

Radiotracer Development

In the field of nuclear medicine, the in vitro metabolism of acetylcholinesterase inhibitors featuring [3-[(18)F]fluoromethylbenzyl]- and [4-[(18)F]fluorobenzyl-piperidine moieties has been studied, revealing insights into their metabolism and potential applications as radiotracers. This research is pivotal for advancing diagnostic imaging techniques (S. Y. Lee, Y. Choe, D. Kim, B. N. Park, S. Kim, Y. Choi, K. Lee, J. Lee, B. Kim, 2001).

Antibacterial Fluoroquinolone Derivatives

A series of 1-substituted-6-fluoro-7-(1-(4-((Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetyl)piperazinyl))-1,4-dihydro-4-oxo-3-quinoline carboxylic acids have been synthesized and evaluated for their antibacterial activity. These compounds exhibit promising antibacterial properties, contributing to the development of new therapeutic agents (Jian-yong Li, R. Lu, A. Yang, Jiyu Zhang, 2004).

Neuroreceptor Imaging

A novel piperazine compound with low lipophilicity, designed as a σ1 receptor ligand, has shown significant potential in neuroreceptor imaging, particularly for Alzheimer's disease. Its high brain uptake and selectivity make it a promising candidate for positron emission tomography (PET) imaging of σ1 receptors (Yingfang He, Fang Xie, Jiajun Ye, W. Deuther-Conrad, B. Cui, Liang Wang, Jie Lu, J. Steinbach, P. Brust, Yiyun Huang, Jie Lu, Hongmei Jia, 2017).